![molecular formula C19H23NO7S B264846 2-(5,7-dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-(3-methyl-1,1-dioxidotetrahydro-3-thienyl)acetamide](/img/structure/B264846.png)
2-(5,7-dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-(3-methyl-1,1-dioxidotetrahydro-3-thienyl)acetamide
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Overview
Description
2-(5,7-dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-(3-methyl-1,1-dioxidotetrahydro-3-thienyl)acetamide, also known as DMOTTA, is a synthetic compound that has shown promising results in scientific research for its potential therapeutic applications. DMOTTA belongs to the family of coumarin derivatives and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments.
Mechanism of Action
2-(5,7-dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-(3-methyl-1,1-dioxidotetrahydro-3-thienyl)acetamide exerts its pharmacological effects by inhibiting the activity of certain enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory cytokines. This compound also acts as an antioxidant by scavenging free radicals and reducing oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including reducing inflammation, oxidative stress, and tumor growth. This compound has also been shown to have neuroprotective effects by reducing neuronal damage and improving cognitive function.
Advantages and Limitations for Lab Experiments
2-(5,7-dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-(3-methyl-1,1-dioxidotetrahydro-3-thienyl)acetamide has several advantages for lab experiments, including its high solubility in water and its ability to penetrate cell membranes. However, this compound also has some limitations, including its potential toxicity at high doses and its limited stability in certain conditions.
Future Directions
There are several future directions for the study of 2-(5,7-dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-(3-methyl-1,1-dioxidotetrahydro-3-thienyl)acetamide, including further investigation of its potential therapeutic applications, optimization of its synthesis method, and development of new analogs with improved pharmacological properties. Additionally, more research is needed to determine the optimal dosage and administration route for this compound and to assess its long-term safety and efficacy in clinical trials.
Synthesis Methods
2-(5,7-dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-(3-methyl-1,1-dioxidotetrahydro-3-thienyl)acetamide can be synthesized through a multi-step process involving the reaction of 4-methylcoumarin with 2,4-dimethoxybenzaldehyde followed by the reaction with thioacetic acid. The resulting product is then reacted with 3-methyl-2,4-dioxotetrahydrothiophene to yield this compound.
Scientific Research Applications
2-(5,7-dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-(3-methyl-1,1-dioxidotetrahydro-3-thienyl)acetamide has been studied in scientific research for its potential therapeutic applications, including its anti-inflammatory, antioxidant, and anticancer properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, which can help prevent cellular damage and inflammation. This compound has also been shown to have anticancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth.
properties
Molecular Formula |
C19H23NO7S |
---|---|
Molecular Weight |
409.5 g/mol |
IUPAC Name |
2-(5,7-dimethoxy-4-methyl-2-oxochromen-3-yl)-N-(3-methyl-1,1-dioxothiolan-3-yl)acetamide |
InChI |
InChI=1S/C19H23NO7S/c1-11-13(9-16(21)20-19(2)5-6-28(23,24)10-19)18(22)27-15-8-12(25-3)7-14(26-4)17(11)15/h7-8H,5-6,9-10H2,1-4H3,(H,20,21) |
InChI Key |
HFBQZOQLQPODAV-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=O)OC2=CC(=CC(=C12)OC)OC)CC(=O)NC3(CCS(=O)(=O)C3)C |
Canonical SMILES |
CC1=C(C(=O)OC2=C1C(=CC(=C2)OC)OC)CC(=O)NC3(CCS(=O)(=O)C3)C |
Origin of Product |
United States |
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